Cas no 64262-65-3 (Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)-)
64262-65-3 structure
Product Name:Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)-
CAS No:64262-65-3
MF:C12H14O2
MW:190.238363742828
CID:424347
PubChem ID:53857272
Update Time:2025-04-19
Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)-
- methyl 2-benzylidenebutanoate
- DTXSID50707178
- 64262-65-3
- SCHEMBL5284839
-
- Inchi: 1S/C12H14O2/c1-3-11(12(13)14-2)9-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
- InChI Key: GUADLLHZEACRPV-UHFFFAOYSA-N
- SMILES: O(C)C(C(=CC1C=CC=CC=1)CC)=O
Computed Properties
- Exact Mass: 190.09942
- Monoisotopic Mass: 190.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
64262-65-3 (Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)-) Related Products
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- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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